Cas no 1256963-02-6 (CDK 4/6 Inhibitor)

• Product Name: CDK 4/6 Inhibitor
• CAS No: 1256963-02-6
• MF: C₂₂H₂₉ClN₈
• MW: 440.972262144089
• MDL: MFCD25976762
• CID: 1076632
• PubChem ID: 49765254
• Update Time: 2025-06-08

CDK 4/6 Inhibitor Chemical and Physical Properties

Names and Identifiers

• 4-(3-chloro-5-propan-2-yl-1H-pyrazol-4-yl)-N-[5-[4-(dimethylamino)piperidin-1-yl]pyridin-2-yl]pyrimidin-2-amine
• 4-(5-Chloro-3-isopropyl-1H-pyrazol-4-yl)-N-(5-(4-(dimethylamino)piperidin-1-yl)pyridin-2-yl)pyrimidin-2-amine
• 4-[5-Chloro-3-(1-methylethyl)-1H-pyrazol-4-yl]-N-[5-[4-(dimethylamino)-1-piperidinyl]-2-pyridinyl]-2-pyrimidinamine
• CDK4 inhibitor
• Lee011
• 6 Inhibitor
• CDK 4
• CDK 4/6 Inhibitor
• HY-15612
• PD055927
• A889984
• EX-A1051
• CDK4-IN-1
• 4-(3-chloro-5-isopropyl-1H-pyrazol-4-yl)-N-{5-[4-(dimethylamino)piperidin-1-yl]pyridin-2-yl}pyrimidin-2-amine
• BDBM50330261
• SCHEMBL15453426
• CS-1694
• CHEMBL1272116
• DA-21523
• AC-31002
• 1256963-02-6
• BCP12704
• AKOS026750343

• MDL： MFCD25976762
• Inchi： 1S/C22H29ClN8/c1-14(2)20-19(21(23)29-28-20)17-7-10-24-22(26-17)27-18-6-5-16(13-25-18)31-11-8-15(9-12-31)30(3)4/h5-7,10,13-15H,8-9,11-12H2,1-4H3,(H,28,29)(H,24,25,26,27)
• InChI Key： JKFGTURSEBTJIZ-UHFFFAOYSA-N
• SMILES： ClC1C(C2C=CN=C(N=2)NC2=CC=C(C=N2)N2CCC(CC2)N(C)C)=C(C(C)C)NN=1

Computed Properties

• Exact Mass: 440.2203707g/mol
• Monoisotopic Mass: 440.2203707g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 556
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 85.9Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (7.9E-3 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on CDK 4/6 Inhibitor

CDK 4/6 Inhibitor (CAS No: 1256963-02-6) - A Pivotal Player in Modern Oncology and Cell Cycle Regulation

The CDK 4/6 Inhibitor (CAS No: 1256963-02-6) represents a groundbreaking advancement in the field of pharmaceutical research, particularly in the domain of oncology and cell cycle modulation. This compound, specifically engineered to inhibit cyclin-dependent kinases 4 and 6 (CDK4/6), has emerged as a cornerstone in the development of targeted therapies for various cancers. The molecular structure of this inhibitor is meticulously designed to selectively bind to and inhibit the activity of CDK4/6 enzymes, thereby disrupting the progression of cancer cells through the cell cycle.

CDK4/6 enzymes play a crucial role in driving cell cycle progression by phosphorylating the retinoblastoma protein (pRb), which in turn releases transcription factors essential for DNA synthesis. By inhibiting these kinases, the CDK 4/6 Inhibitor effectively halts the transition from G1 to S phase, leading to growth arrest and apoptosis in cancer cells. This mechanism has been extensively studied and validated through numerous preclinical and clinical trials, establishing its efficacy as a therapeutic agent.

Recent advancements in the field have highlighted the potential of CDK 4/6 Inhibitor not only as a monotherapy but also in combination with other treatments. For instance, studies have demonstrated that combining CDK4/6 inhibitors with hormone therapy significantly improves outcomes in patients with hormone receptor-positive (HR+) breast cancer. This synergistic approach leverages the complementary mechanisms of action, leading to enhanced tumor suppression and prolonged disease-free survival.

The development of this compound has been bolstered by significant investments in research and technology, enabling scientists to fine-tune its pharmacokinetic properties. Key attributes such as high selectivity, low toxicity, and improved solubility have been achieved through structural modifications, ensuring that patients receive maximum therapeutic benefit with minimal side effects. These attributes are critical for enhancing patient compliance and improving overall treatment efficacy.

In clinical settings, the CDK 4/6 Inhibitor has shown remarkable promise across multiple cancer types. Beyond breast cancer, it has been investigated for its potential in treating other malignancies such as melanoma, lung cancer, and pancreatic cancer. The ability to target specific molecular pathways has opened new avenues for personalized medicine, allowing for tailored treatment regimens based on individual patient profiles.

The regulatory landscape for CDK4/6 inhibitors has also evolved rapidly, with several compounds receiving approval from major health authorities worldwide. These approvals underscore the growing body of evidence supporting their clinical utility and safety profiles. As regulatory pathways become more streamlined, we can expect to see an influx of new CDK4/6 inhibitors entering the market, further expanding treatment options for patients.

The future of CDK4/6 inhibition lies in optimizing existing formulations and exploring novel applications. Ongoing research is focused on identifying biomarkers that can predict response to therapy, thereby enabling early intervention and personalized treatment strategies. Additionally, efforts are underway to develop next-generation inhibitors that exhibit even greater specificity and potency while minimizing off-target effects.

The impact of CDK4/6 inhibitors extends beyond oncology, with emerging studies suggesting potential applications in other fields such as regenerative medicine and anti-aging therapies. By modulating cell cycle progression, these compounds may offer novel solutions for promoting tissue repair and extending healthy lifespan.

In summary, the CDK 4/6 Inhibitor (CAS No: 1256963-02-6) stands as a testament to the power of targeted drug development in revolutionizing cancer treatment. Its ability to disrupt critical cell cycle pathways has positioned it as a cornerstone therapy for HR+ breast cancer and other malignancies. As research continues to uncover new applications and refine existing formulations, this compound is poised to play an even greater role in shaping the future of medicine.